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Compound of Interest

Compound Name: ACT-373898

Cat. No.: B1144974 Get Quote

Comprehensive searches for the compound "ACT-373898" have not yielded any specific

information regarding its biological target, mechanism of action, or its use in immunoassays.

This suggests that ACT-373898 is likely an internal compound designation not yet disclosed in

public scientific literature or clinical trial registries.

Immunoassays are a common tool in drug development and clinical diagnostics. However, a

significant challenge in their use is the potential for cross-reactivity, where the assay detects

substances other than the intended target molecule.[1][2] This can lead to inaccurate results,

such as false positives, which can have significant implications in both research and patient

care.[1][2]

Cross-reactivity often occurs with compounds that are structurally similar to the target

molecule.[3][4] This includes metabolites of the target drug, other medications, or endogenous

compounds.[3][4] For example, certain steroid hormone immunoassays are known to cross-

react with structurally related synthetic steroids, potentially leading to clinical misinterpretation.

[3] Similarly, urine drug screening immunoassays can show cross-reactivity with various

unrelated compounds, necessitating confirmatory testing by more specific methods like mass

spectrometry.[1][2][5]

Given that no information is publicly available for ACT-373898, it is not possible to provide a

comparison guide on its cross-reactivity in immunoassays. Such a guide would require, at a

minimum, knowledge of the compound's structure and its intended target. Without this
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information, any discussion of potential cross-reactants or comparison with alternative

compounds would be purely speculative.

Researchers and drug development professionals interested in the cross-reactivity profile of

ACT-373898 are advised to consult internal documentation or contact the developing

organization directly for information. As the compound progresses through the development

pipeline, details regarding its analytical testing and potential for immunoassay cross-reactivity

may become publicly available in scientific publications or regulatory submissions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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